Cas no 868674-52-6 (N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide)

• Product Name: N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide
• CAS No: 868674-52-6
• MF: C₁₉H₁₅N₃O₄S
• MW: 381.405102968216
• CID: 6293311
• PubChem ID: 2151428
• Update Time: 2025-05-20

N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide
• (Z)-N-(4-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide
• F1816-1008
• N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide
• AKOS024611510
• N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-nitrobenzamide
• 868674-52-6

• Inchi： 1S/C19H15N3O4S/c1-3-12-21-17-15(26-4-2)10-7-11-16(17)27-19(21)20-18(23)13-8-5-6-9-14(13)22(24)25/h1,5-11H,4,12H2,2H3/b20-19-
• InChI Key： VMECIKGTEGJZLR-VXPUYCOJSA-N
• SMILES： S1/C(=N\C(C2C=CC=CC=2[N+](=O)[O-])=O)/N(CC#C)C2C(=CC=CC1=2)OCC

Computed Properties

• Exact Mass: 381.07832714g/mol
• Monoisotopic Mass: 381.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide

N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide (CAS No. 868674-52-6): An Overview of a Promising Compound in Medicinal Chemistry

N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide (CAS No. 868674-52-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide is characterized by a benzothiazole core linked to a nitrobenzamide moiety through an imine bond. The presence of the ethoxy and propargyl substituents adds to its complexity and contributes to its pharmacological profile. The nitrobenzamide group is particularly noteworthy as it has been associated with various biological activities, including anti-inflammatory and anticancer effects.

Recent studies have highlighted the potential of N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide in the treatment of various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, N-(2Z)-4-ethoxy-3-(prop-2-yinl)-2,3-dihydro1,3-benzothiazol - 2 - ylidene - 2 - nitrobenzamide has shown promising anticancer activity. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that this compound may have a favorable therapeutic index, making it a potential candidate for further development in oncology.

The pharmacokinetic properties of N-(2Z)-4-ehtoxy - 3 - (prop - 2 - yinl) - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidene - 2 - nitrobenzamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicology studies indicate that this compound has low toxicity at therapeutic doses, further supporting its potential for clinical use.

One of the key challenges in the development of new drugs is overcoming resistance mechanisms in target cells. N-(2Z)-4-ethoxy-3-(prop-yn-1-yl)-benzothiazol-ylidene-nitrobenzamide has shown promise in this regard as well. A study published in *Cancer Research* demonstrated that this compound can overcome resistance to conventional chemotherapy agents by targeting multiple signaling pathways simultaneously. This multi-target approach may help prevent the development of resistance and improve treatment outcomes.

The synthesis of N-(2Z)-4-ethoxy-3(propyinl)dihydro-benezthiazol-yliene-nitrobenzamide has been optimized to improve yield and purity. Various synthetic routes have been explored, with one notable method involving the condensation of 4-ethoxy-3(propyinl)dihydro-benezthiazol-ylieneamine with 2-nitrobenzoic acid chloride under mild conditions. This approach not only simplifies the synthesis but also reduces the formation of side products.

In conclusion, N-(2Z)-4-ethoxy-3(propyinl)dihydro-benezthiazol-yliene-nitrobenzamide (CAS No. 868674-52-6)) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound may play a significant role in advancing treatments for inflammatory diseases and cancer.